Mono(3-carboxypropyl) Phthalate
Mono(3-carboxypropyl) Phthalate
Brand Name:
Vulcanchem
CAS No.:
66851-46-5
VCID:
VC0134438
InChI:
InChI=1S/C12H12O6/c13-10(14)6-3-7-18-12(17)9-5-2-1-4-8(9)11(15)16/h1-2,4-5H,3,6-7H2,(H,13,14)(H,15,16)/p-1
SMILES:
C1=CC=C(C(=C1)C(=O)[O-])C(=O)OCCCC(=O)O
Molecular Formula:
C₁₂H₁₂O₆
Molecular Weight:
252.22
Mono(3-carboxypropyl) Phthalate
CAS No.: 66851-46-5
Reference Standards
VCID: VC0134438
Molecular Formula: C₁₂H₁₂O₆
Molecular Weight: 252.22
| CAS No. | 66851-46-5 |
|---|---|
| Product Name | Mono(3-carboxypropyl) Phthalate |
| Molecular Formula | C₁₂H₁₂O₆ |
| Molecular Weight | 252.22 |
| IUPAC Name | 2-(3-carboxypropoxycarbonyl)benzoate |
| Standard InChI | InChI=1S/C12H12O6/c13-10(14)6-3-7-18-12(17)9-5-2-1-4-8(9)11(15)16/h1-2,4-5H,3,6-7H2,(H,13,14)(H,15,16)/p-1 |
| SMILES | C1=CC=C(C(=C1)C(=O)[O-])C(=O)OCCCC(=O)O |
| Synonyms | 1,2-Benzenedicarboxylic Acid Mono(3-carboxypropyl) Ester; MCPP; |
| PubChem Compound | 53435014 |
| Last Modified | Nov 11 2021 |
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